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For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the versatile roles of Soya amine in material
science. Soya amine, a mixture of primary aliphatic amines derived from hydrogenated
soybean oil fatty acids, typically composed of C16-C18 alkyl chains, offers a renewable and
functional platform for various industrial and research applications. This document details its
use as a corrosion inhibitor, an asphalt emulsifier, an epoxy curing agent, and a potential
capping agent in nanoparticle synthesis, complete with experimental protocols and data.

Soya Amine as a Corrosion Inhibitor for Mild Steel

Soya amine is an effective corrosion inhibitor, particularly for protecting mild steel in acidic or
saline environments. Its long alkyl chains and the polar amine head group facilitate the
formation of a protective, hydrophobic film on the metal surface. The amine group adsorbs onto
the steel, orienting the hydrophobic tails outwards, which repels corrosive aqueous species.[1]
This mechanism significantly reduces the corrosion rate.

Mechanism of Action: Film Formation
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The primary mechanism of corrosion inhibition by Soya amine is the formation of an adsorbed
monolayer at the metal-solution interface. The nitrogen atom in the amine group acts as a
Lewis base, donating its lone pair of electrons to the vacant d-orbitals of iron atoms on the steel
surface. This creates a coordinate bond, anchoring the inhibitor molecule. The long, non-polar
soya alkyl chains then form a dense hydrophobic layer, acting as a barrier to prevent the
ingress of corrosive ions and water.

Caption: Adsorption of Soya amine on a steel surface to form a protective film.

Quantitative Data: Corrosion Inhibition Efficiency

While specific data for Soya amine is limited in readily available literature, data for similar fatty
amines and their derivatives show high inhibition efficiencies. The following table presents
representative data for an amine-based inhibitor on mild steel in a 1.0 M HCI solution, as
determined by electrochemical analysis. The inhibition efficiency (IE%) is calculated using the
formula:

IE% = [(Icorr(blank) - Icorr(inh)) / Icorr(blank)] x 100

where Icorr(blank) is the corrosion current density without inhibitor and Icorr(inh) is the
corrosion current density with the inhibitor.

Inhibitor Corrosion Current Corrosion Potential inhibiti
nhibition

Concentration Density (Icorr) (Ecorr) (mV vs. .
Efficiency (IE%)

(ppm) (nAlcm?) SCE)

0 (Blank) 550 -475

100 88 -490 84.0

200 55 -495 90.0

300 38 -500 93.1

400 25 -505 955

500 20 -510 96.4
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Note: This data is representative of a high-performance fatty amine inhibitor and serves as an
example. Actual values for Soya amine may vary.

Experimental Protocol: Potentiodynamic Polarization
(Tafel Plot) Measurement

This protocol outlines the procedure for evaluating the corrosion inhibition efficiency of Soya
amine using potentiodynamic polarization.

1. Materials and Equipment:
o Potentiostat/Galvanostat with corresponding software.

o Three-electrode corrosion cell (Working Electrode: Mild Steel coupon; Counter Electrode:
Platinum or Graphite rod; Reference Electrode: Saturated Calomel Electrode - SCE).

» Mild steel coupons of known surface area.
e Corrosive medium (e.g., 1.0 M HCI).
e Soya amine inhibitor solutions of varying concentrations.

« Silicon carbide (SiC) abrasive papers (up to 1200 grit), acetone, and deionized water for
electrode preparation.

2. Procedure:
e Working Electrode Preparation:

o Mechanically polish the mild steel coupon with SiC papers of increasing grit size.

o

Degrease the coupon by sonicating in acetone for 5 minutes.

[¢]

Rinse with deionized water and dry immediately.

[¢]

Mount the coupon in the electrode holder, ensuring only a known surface area is exposed
to the solution.
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e Electrochemical Measurement:

o Assemble the three-electrode cell with 100 mL of the corrosive medium (without inhibitor
for the blank measurement).

o Immerse the electrodes in the solution.

o Allow the system to stabilize by measuring the Open Circuit Potential (OCP) for 60
minutes or until a steady state is reached.

o Perform the potentiodynamic polarization scan by sweeping the potential from -250 mV to
+250 mV versus the OCP at a scan rate of 1 mV/s.

o Repeat the entire process for different concentrations of Soya amine added to the
corrosive medium.

o Data Analysis:

o Use the software's Tafel analysis tool to extrapolate the linear portions of the anodic and
cathodic curves back to the corrosion potential (Ecorr).

o The intersection point provides the corrosion current density (Icorr).

o Calculate the Inhibition Efficiency (IE%) for each concentration.

Soya Amine as an Asphalt Emulsifier

Derivatives of Soya amine, such as ethoxylated Soya amines, are effective cationic
emulsifiers for producing slow-setting asphalt emulsions.[2][3] These emulsions are critical for
applications like prime coating, tack coating, and cold mix asphalt paving. The positively
charged amine head group adsorbs onto the negatively charged asphalt droplets, creating an
electrostatic repulsion that keeps the droplets suspended in the water phase.

Logical Relationship: Components of a Cationic Asphalt
Emulsion
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Caption: Key components and their relationship in a Soya amine-based asphalt emulsion.

Quantitative Data: Asphalt Emulsion Properties

The performance of an asphalt emulsion is characterized by its stability and physical
properties. The following table provides typical target values for a slow-setting cationic asphalt
emulsion (CSS) according to ASTM standards.

Property ASTM Test Method Typical Value
Viscosity, Saybolt Furol @
D7496 20 - 100
25°C (s)
Settlement, 5-day (%) D6930 <5
Sieve Test (%) D6933 <0.1
Cement Mixing Test (%) D6935 <20
Residue by Distillation (%) D6997 > 57

Experimental Protocol: Preparation and Stability Testing
of a Cationic Asphalt Emulsion
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. Materials and Equipment:

High-shear colloid mill.

Heating mantles and temperature controllers.

Asphalt binder (e.g., PG 64-22).

Ethoxylated Soya amine.

Hydrochloric acid (HCI) for pH adjustment.

Deionized water.

500 mL graduated cylinders, sieves (850-um), beakers, and stirring equipment.
. Procedure: Emulsion Preparation

Soap Solution Preparation:

o Heat the required amount of deionized water to 50°C.

o Add the specified amount of ethoxylated Soya amine (e.g., 0.8% by weight of the final
emulsion) to the hot water and stir until fully dissolved.

o Slowly add HCI to the solution to adjust the pH to ~2.5. This protonates the amine, making

it an effective cationic emulsifier.
Asphalt Preparation:
o Heat the asphalt binder to 135-145°C to reduce its viscosity.
Emulsification:
o Pre-heat the colloid mill to approximately 85°C.

o Pump the hot soap solution and the molten asphalt simultaneously into the colloid mill. A
typical formulation is 60% asphalt and 40% soap solution by weight.
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o The high shear action of the mill breaks the asphalt into fine droplets that are stabilized by
the emulsifier.

o Collect the resulting emulsion and allow it to cool to room temperature.
3. Procedure: Settlement Test (ASTM D6930)
e Pour 500 mL of the prepared asphalt emulsion into a 500 mL glass graduated cylinder.
o Seal the cylinder and let it stand undisturbed for 5 days (120 hours) at room temperature.

» After 5 days, carefully siphon approximately 50 g of the emulsion from the top of the cylinder
into a beaker.

» Siphon the remaining emulsion from the cylinder, leaving the bottom 50 mL.
e Thoroughly mix the bottom 50 mL and pour approximately 50 g into a separate beaker.

o Determine the asphalt residue content of both the top and bottom samples by evaporation
(ASTM D6934).

o Calculate the settlement as the difference between the residue content of the bottom and top
samples. A value less than 5% indicates good storage stability.

Soya Amine as an Epoxy Curing Agent

Amines are widely used as curing agents (hardeners) for epoxy resins. Soya amine, being a
primary aliphatic amine, can react with the epoxide groups of resins like Diglycidyl Ether of
Bisphenol A (DGEBA) to form a cross-linked thermoset polymer. The use of a bio-based amine
can enhance the flexibility and toughness of the resulting epoxy material.

Experimental Workflow: Epoxy Curing and
Characterization
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1. Mixing
DGEBA Epoxy Resin + Soya Amine
(Stoichiometric Ratio)

'

2. Degassing
Vacuum chamber to remove air bubbles

i

3. Casting
Pour into molds (e.g., for tensile bars)

'

4. Curing
Two-stage heating:
- Gelation (e.g., 80°C for 2h)
- Post-curing (e.g., 125°C for 3h)

'

5. Demolding and Conditioning
Cool to RT and condition for 24h

i

6. Characterization

‘)deﬁnical & Therinal Tests \

Tensile Test (ASTM D638) Flexural Test (ASTM D790) DSC for Tg

Click to download full resolution via product page

Caption: Workflow for preparing and testing Soya amine-cured epoxy specimens.
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Quantitative Data: Mechanical Properties of Amine-
Cured Epoxy

The mechanical properties of the cured epoxy depend on the structure of the amine and the

curing conditions. The table below shows representative properties for a DGEBA epoxy resin

cured with a bio-based amine hardener.

Property ASTM Test Method Representative Value
Tensile Strength (MPa) D638 40-70

Tensile Modulus (GPa) D638 25-35

Flexural Strength (MPa) D790 60 - 110

Flexural Modulus (GPa) D790 28-3.7

Glass Transition Temp. (Tg)

] E1356 (DSC) 90 - 150
*C)

Experimental Protocol: Curing of DGEBA Epoxy with
Soya Amine

1.

Materials and Equipment:

DGEBA-based epoxy resin.

Soya amine.

Silicone molds for tensile and flexural test specimens.

Vacuum oven.

Mechanical stirrer.

Universal Testing Machine (UTM) and Differential Scanning Calorimeter (DSC).

. Procedure:
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¢ Stoichiometric Calculation:

o Determine the Amine Hydrogen Equivalent Weight (AHEW) of the Soya amine and the
Epoxide Equivalent Weight (EEW) of the DGEBA resin from supplier data sheets.

o Calculate the required parts by weight of amine per 100 parts of resin (phr) using the
formula: phr = (AHEW / EEW) x 100.

e Mixing and Casting:
o Preheat the epoxy resin to ~50°C to reduce its viscosity.
o Weigh the calculated amounts of epoxy and Soya amine into a mixing vessel.

o Mix thoroughly with a mechanical stirrer for 5-10 minutes until a homogeneous mixture is
achieved.

o Place the mixture in a vacuum chamber for 10-15 minutes to remove any entrapped air
bubbles.

o Pour the degassed mixture into pre-heated silicone molds.
e Curing:

o Place the molds in an oven and cure using a two-stage cycle. A typical cycle might be 2
hours at 80°C followed by 3 hours at 125°C. (Note: The optimal curing cycle should be
determined experimentally, for example, by using DSC).

o After curing, turn off the oven and allow the samples to cool slowly to room temperature
inside the oven to prevent thermal stress.

e Characterization:

o Demold the specimens and condition them at standard laboratory conditions (23°C, 50%
RH) for at least 24 hours before testing.

o Perform tensile tests according to ASTM D638 and flexural tests according to ASTM D790
using the UTM.
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o Determine the glass transition temperature (Tg) using DSC.

Soya Amine in Nanoparticle Synthesis (Potential
Application)

While not widely documented, Soya amine's structure suggests its potential use as a capping
or stabilizing agent in the synthesis of metallic nanoparticles, such as silver (AgNPs) or gold
(AuNPs). Similar long-chain fatty amines (e.g., oleylamine) are known to act as both reducing
agents and stabilizers. The amine group can reduce the metal salt precursor, and the long alkyl
chain can then adsorb onto the nanoparticle surface, preventing aggregation and controlling
growth.

Experimental Workflow: Nanoparticle Synthesis and
Characterization
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1. Mix Precursor and Capping Agent
Aqueous AgNOs + Ethanolic Soya Amine

i

2. Chemical Reduction
Add NaBHa solution dropwise
(Color change indicates NP formation)

i

3. Stabilization
Stir for 1-2 hours to ensure
complete reaction and capping

i

4. Purification
Centrifugation and washing
to remove unreacted species

5. Characterization

/ Aialysis \

UV-Vis Spectroscopy
(SPR Peak)

DLS (Size Distribution) TEM (Morphology & Size)

Click to download full resolution via product page

Caption: A potential workflow for synthesizing and characterizing Soya amine-capped silver
nanoparticles.
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Quantitative Data: Nanoparticle Characterization

The following table presents hypothetical but expected characterization data for silver
nanoparticles synthesized using a fatty amine capping agent.

Characterization

. Parameter Expected Result
Technique
i Surface Plasmon Resonance
UV-Vis Spectroscopy ~420 nm
(SPR) Peak
Dynamic Light Scattering Hydrodynamic Diameter (Z-
20 -80 nm

(DLS) average)
DLS Polydispersity Index (PDI) <0.3
Transmission Electron ) )

) Particle Morphology Spherical
Microscopy (TEM)
TEM Core Size 10 - 50 nm

Experimental Protocol: Synthesis of Silver
Nanoparticles using Soya Amine as a Capping Agent

1. Materials and Equipment:

e Silver nitrate (AgNO3).

e Soya amine.

e Sodium borohydride (NaBHa4).
« Ethanol and Deionized water.
o Magnetic stirrer, centrifuge.

o UV-Vis Spectrophotometer, Dynamic Light Scattering (DLS) instrument, Transmission
Electron Microscope (TEM).
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2. Procedure:
e Preparation of Solutions:
o Prepare a 1 mM aqueous solution of AgNO:s.
o Prepare a 10 mM solution of Soya amine in ethanol.
o Prepare a fresh, ice-cold 2 mM aqueous solution of NaBHa.

e Synthesis:

[¢]

In a flask, add 50 mL of the 1 mM AgNOs solution.

[¢]

While stirring vigorously, add 1 mL of the Soya amine solution.

[e]

Add the 2 mM NaBHa solution dropwise to the mixture. A color change to a yellowish-
brown should be observed, indicating the formation of silver nanoparticles.

[e]

Continue stirring the solution for 1-2 hours at room temperature to ensure complete
reaction and stabilization.

e Purification:

o

Transfer the nanoparticle solution to centrifuge tubes.

[¢]

Centrifuge at 10,000 rpm for 20 minutes.

[¢]

Discard the supernatant and re-disperse the nanopatrticle pellet in deionized water.

[e]

Repeat the centrifugation and washing step two more times to remove excess reactants.

o

Re-disperse the final purified nanoparticles in a known volume of deionized water for
characterization.

e Characterization:

o UV-Vis: Record the absorption spectrum to confirm the formation of AQNPs by identifying
the characteristic SPR peak.
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o DLS: Measure the hydrodynamic size and polydispersity index to assess the size
distribution and stability of the colloidal suspension.

o TEM: Prepare a TEM grid by drop-casting a small amount of the nanopatrticle solution.
Allow it to dry and then observe the morphology, size, and dispersion of the nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. dokumen.pub [dokumen.pub]

2. texashistory.unt.edu [texashistory.unt.edu]

3. Dispersions and emulsions - Patent 0283247 [data.epo.org]

e To cite this document: BenchChem. [Application Notes and Protocols: Soya Amine in
Material Science Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1164936/docs#application-notes-and-protocols-soya-
amine-in-material-science-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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